![molecular formula C10H14N2O3 B6142110 6-[2-(dimethylamino)ethoxy]pyridine-3-carboxylic acid CAS No. 886851-39-4](/img/structure/B6142110.png)
6-[2-(dimethylamino)ethoxy]pyridine-3-carboxylic acid
Description
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 6-[2-(dimethylamino)ethoxy]pyridine-3-carboxylic acid:
Pharmaceutical Development
6-[2-(dimethylamino)ethoxy]pyridine-3-carboxylic acid is explored for its potential in pharmaceutical development, particularly as a building block for drug synthesis. Its unique structure allows for the creation of novel compounds that can be tested for therapeutic efficacy against various diseases. Researchers are investigating its role in developing new medications for conditions such as cancer, neurological disorders, and infectious diseases .
Chemical Synthesis
This compound is valuable in chemical synthesis due to its functional groups, which facilitate various chemical reactions. It is used as an intermediate in the synthesis of more complex molecules. Its ability to undergo reactions such as esterification, amidation, and nucleophilic substitution makes it a versatile tool in organic chemistry .
Catalysis Research
In catalysis research, 6-[2-(dimethylamino)ethoxy]pyridine-3-carboxylic acid is studied for its potential as a ligand in catalytic systems. Its structure can stabilize metal complexes, enhancing their catalytic activity. This application is particularly relevant in the development of new catalytic processes for industrial applications, including the production of fine chemicals and pharmaceuticals .
Material Science
Researchers are exploring the use of this compound in material science, particularly in the development of new polymers and materials with unique properties. Its incorporation into polymer chains can modify the physical and chemical properties of the resulting materials, making them suitable for specific applications such as coatings, adhesives, and advanced composites .
Biological Studies
In biological studies, 6-[2-(dimethylamino)ethoxy]pyridine-3-carboxylic acid is used as a probe to investigate biological processes. Its ability to interact with biological molecules makes it a useful tool for studying enzyme mechanisms, receptor-ligand interactions, and cellular pathways. This application is crucial for understanding the molecular basis of diseases and developing targeted therapies .
Analytical Chemistry
The compound is also employed in analytical chemistry for the development of new analytical methods. Its unique chemical properties allow it to be used as a standard or reagent in various analytical techniques, including chromatography and spectroscopy. This helps in the accurate detection and quantification of other compounds in complex mixtures .
Environmental Science
In environmental science, 6-[2-(dimethylamino)ethoxy]pyridine-3-carboxylic acid is studied for its potential use in environmental monitoring and remediation. Its ability to bind to specific pollutants makes it a candidate for developing sensors and materials that can detect and remove contaminants from water and soil .
Agricultural Research
The compound is also being investigated for its applications in agricultural research. It can be used to develop new agrochemicals, such as pesticides and herbicides, that are more effective and environmentally friendly. Researchers are exploring its potential to enhance crop protection and improve agricultural productivity .
properties
IUPAC Name |
6-[2-(dimethylamino)ethoxy]pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O3/c1-12(2)5-6-15-9-4-3-8(7-11-9)10(13)14/h3-4,7H,5-6H2,1-2H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGYNGTBFOSKEKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCOC1=NC=C(C=C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-[2-(Dimethylamino)ethoxy]pyridine-3-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S,3R)-1-[(tert-butoxy)carbonyl]-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid](/img/structure/B6142102.png)
![2-[(tert-butoxy)carbonyl]-octahydro-1H-isoindole-4-carboxylic acid](/img/structure/B6142103.png)
![2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-4-carboxylic acid](/img/structure/B6142106.png)
![1-[2-(aminomethyl)phenoxy]-2-methylpropan-2-ol](/img/structure/B6142111.png)
![2-[(4-methoxyphenyl)methyl]-5-methyl-2,3-dihydro-1H-pyrazol-3-imine hydrochloride](/img/structure/B6142117.png)